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Compound of Interest

Compound Name: 2-Methyldecalin

CAS No.: 2958-76-1

Cat. No.: B1604738

Get Quote

Executive Summary
This guide details the application of 2-Methyldecalin (2-MD) as a critical cycloalkane

component in the formulation of "Second-Generation" and "High-Fidelity" jet fuel surrogates.[1]

While early surrogates relied on simple binary mixtures (e.g., n-dodecane/iso-octane), modern

combustion research requires mixtures that accurately reproduce the negative temperature

coefficient (NTC) behavior, soot threshold, and physical density of real kerosene (Jet A/A-1, JP-

8).[1]

2-Methyldecalin is the preferred surrogate for the naphthenic (cycloparaffinic) fraction of jet

fuel because its bicyclic structure and methyl substitution more accurately mimic the transport

properties and radical scavenging behavior of actual fuel components than unsubstituted

decalin.
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Real jet fuel contains 20–35% cycloalkanes (naphthenes).[1] These species bridge the gap

between linear alkanes (high H/C, low density) and aromatics (low H/C, high density, high

soot).[1]

Feature
n-Dodecane
(Paraffin)

2-Methyldecalin

(Naphthene)

1-
Methylnaphthalene
(Aromatic)

Role in Surrogate
Provides H/C ratio &

volatility

Matches Density &

Low-T Chemistry

Soot precursor &

Density

Density ( kg/m ³) ~750 ~870 - 890 ~1000

Boiling Pt (°C) 216 ~200 - 205 244

Cetane Number ~80 ~44 ~0

Stereoisomerism Criticality
Commercially available 2-MD is a mixture of cis- and trans- isomers.[1]

Trans-2-MD: More thermally stable, lower density.[1]

Cis-2-MD: Higher density, higher viscosity.[1][2]

Protocol Note: For high-fidelity kinetic modeling, the isomeric ratio must be characterized via

GC-MS, as the cis isomer exhibits faster low-temperature oxidation rates due to the axial H-

atom abstraction accessibility.[1]

Formulation Protocol: The "3-Component"
Surrogate
This protocol describes the formulation of a representative High-Fidelity Surrogate (HFS)

designed to match the physical and chemical properties of POSF 4658 (a standard research

Jet A).

Target Composition (Molar Basis)
This blend balances the H/C ratio and Threshold Sooting Index (TSI).
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n-Dodecane: 40.0% (Base paraffin)[1]

2-Methyldecalin: 34.0% (Naphthene bridge)[1]

1-Methylnaphthalene: 26.0% (Aromatic content)[1]

Workflow Visualization
The following diagram illustrates the logic flow for selecting 2-MD within the surrogate design

space.
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Figure 1: Logic flow for integrating 2-Methyldecalin into a surrogate fuel formulation to match

real Jet A properties.

Experimental Protocol: Blending & Characterization
Materials Required[1]
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2-Methyldecalin: >98% purity (mixture of cis/trans).[1] Source: Sigma-Aldrich or TCI.[1]

n-Dodecane: Anhydrous, >99%.[1]

1-Methylnaphthalene: >97%.[1]

Glassware: Amber borosilicate bottles (to prevent photo-oxidation of aromatics), PTFE-lined

caps.[1]

Balance: Analytical balance with ±0.1 mg precision.

Gravimetric Blending Procedure
Step 1: Calculation Convert Molar Fractions to Mass Fractions using Molecular Weights (MW).

[1]

MW (n-Dodecane) ≈ 170.34 g/mol [1]

MW (2-Methyldecalin) ≈ 152.28 g/mol [1][3]

MW (1-Methylnaphthalene) ≈ 142.20 g/mol [1]

Step 2: Weighing Order (Volatility Control) Weigh components in reverse order of volatility to

minimize evaporation losses.[1]

Add 1-Methylnaphthalene (Highest BP: 244°C). Record Mass (

).

Add 2-Methyldecalin (Medium BP: ~200°C). Record Mass (ngcontent-ng-c1989010908=""

_nghost-ng-c3017681703="" class="inline ng-star-inserted">

).

Add n-Dodecane (Lowest BP: 216°C - Note: While BP is similar, dodecane has higher vapor

pressure at ambient T).[1] Record Mass (ngcontent-ng-c1989010908="" _nghost-ng-

c3017681703="" class="inline ng-star-inserted">

).
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Step 3: Homogenization & Degassing[1]

Seal the vessel immediately.[1]

Sonicate for 15 minutes at 25°C to ensure complete miscibility.

Critical Step: Sparge with high-purity Nitrogen (

) for 10 minutes to remove dissolved Oxygen, which can alter ignition delay times in kinetic
experiments.

Quality Control (QC) Validation
Before using the surrogate in expensive rigs (Shock Tubes/RCM), validate the blend:

Test Method Acceptance Criteria

Density @ 15°C ASTM D4052 Target ± 0.002 g/mL

Refractive Index ASTM D1218 Target ± 0.0005

Isomer Ratio GC-MS
Record cis/trans ratio (Input for

CFD)

Application: Combustion Kinetic Testing
Once formulated, the 2-MD surrogate is primarily used to validate chemical kinetic

mechanisms.[1]

Experimental Setup (Shock Tube)
The surrogate is injected into a heated shock tube to measure Ignition Delay Time (IDT).[1]

Temperature Range: 700 K – 1400 K (Covers NTC region).[1]

Pressure: 20 atm (Simulates engine compression).[1]

Equivalence Ratio (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline

ng-star-inserted">
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): 1.0 (Stoichiometric).

Mechanistic Pathway Visualization
Understanding how 2-Methyldecalin breaks down is vital for interpreting data.[1]
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Figure 2: Simplified low-temperature oxidation pathway of 2-Methyldecalin, illustrating the

critical peroxidation step responsible for autoignition characteristics.
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Safety & Handling
Hazards: 2-Methyldecalin is a skin irritant and aspiration hazard.[1] It is flammable (Flash

point ~65°C).[1]

PPE: Nitrile gloves, safety goggles, and flame-retardant lab coat.[1]

Storage: Store under nitrogen blanket in a flammables cabinet. Avoid contact with strong

oxidizers.[1]
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Sources

1. 2-Methyldecalin | C11H20 | CID 94249 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. The effect of stereoisomerism on dynamic viscosity: A study of cis-decalin and trans-
decalin versus pressure and temperature - Physical Chemistry Chemical Physics (RSC

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1604738/docs?utm_src=pdf-body#application-note-high-fidelity-jet-fuel-surrogate-formulation-using-2-methyldecalin-1
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyldecalin
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyldecalin
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyldecalin
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyldecalin
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyldecalin
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyldecalin
https://www.researchgate.net/publication/260013893_LEA_surrogate_for_emulating_the_physical_and_chemical_properties_of_conventional_jet_fuel
https://www.researchgate.net/publication/373996215_Formulation_of_a_Jet_Fuel_Surrogate_and_Its_Kinetic_Chemical_Mechanism_by_Emulating_Physical_and_Chemical_Properties_of_Real_Jet_Fuel
https://www.mdpi.com/2071-1050/15/18/13792
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyldecalin
https://www.mdpi.com/2071-1050/15/18/13792
https://www.researchgate.net/publication/237663079_Kinetic_modelling_of_n-decane_combustion_and_autoignition
https://www.mdpi.com/2673-3994/2/2/13
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyldecalin
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyldecalin
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyldecalin
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyldecalin
https://www.benchchem.com/product/b1604738/docs?utm_src=pdf-body#application-note-high-fidelity-jet-fuel-surrogate-formulation-using-2-methyldecalin-1
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyldecalin
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyldecalin
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyldecalin
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyldecalin
https://www.benchchem.com/product/b1604738?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyldecalin
https://pubs.rsc.org/en/content/articlelanding/2003/cp/b301202f
https://pubs.rsc.org/en/content/articlelanding/2003/cp/b301202f
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604738?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Publishing) [pubs.rsc.org]

3. 2-Methyldecalin, cis - Chemical & Physical Properties by Cheméo [chemeo.com]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

6. mdpi.com [mdpi.com]

7. researchgate.net [researchgate.net]

8. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Application Note: High-Fidelity Jet Fuel Surrogate
Formulation Using 2-Methyldecalin[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1604738/docs#application-note-high-fidelity-jet-fuel-
surrogate-formulation-using-2-methyldecalin-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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